Cas no 2171959-18-3 (2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-one)

• Product Name: 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-one
• CAS No: 2171959-18-3
• MF: C₁₃H₁₅ClO
• MW: 222.710602998734
• CID: 6186859
• PubChem ID: 165519730
• Update Time: 2025-06-11

2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-one
• 2171959-18-3
• EN300-1283203

• Inchi： 1S/C13H15ClO/c1-8-6-11(8)13(15)7-10-3-4-12(14)9(2)5-10/h3-5,8,11H,6-7H2,1-2H3
• InChI Key： XTPVYHJQKGGKQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C1CC1C)=O

Computed Properties

• Exact Mass: 222.0811428g/mol
• Monoisotopic Mass: 222.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-one

Professional Introduction to 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-one (CAS No. 2171959-18-3)

2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2171959-18-3, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound includes a 4-chloro-3-methylphenyl group and a 2-methylcyclopropyl moiety, which contribute to its distinct chemical behavior and reactivity.

The synthesis of 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-one involves a series of carefully orchestrated chemical reactions that highlight the compound's complexity. The presence of the 4-chloro-3-methylphenyl group introduces a chlorine atom at the para position relative to the methyl group, enhancing its electrophilic nature. This feature is particularly useful in various organic transformations, including nucleophilic aromatic substitution and cross-coupling reactions. Additionally, the 2-methylcyclopropyl group adds a degree of steric hindrance, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The combination of the 4-chloro-3-methylphenyl and 2-methylcyclopropyl groups in 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-one makes it a promising candidate for further investigation in drug discovery. Studies have shown that such structural features can enhance binding affinity and selectivity towards certain biological receptors, making them valuable in the design of small molecule drugs.

The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique electronic distribution around the molecule, influenced by the chloro and methyl substituents, can modulate its interaction with enzymes and receptors. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against specific kinases, which are implicated in cancer progression. Such findings align with current trends in medicinal chemistry where targeted inhibition of key enzymes is a primary strategy for developing effective anticancer agents.

The synthesis and characterization of 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-one have been refined through advanced synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations have been employed to construct the desired framework efficiently. These synthetic approaches not only highlight the compound's synthetic accessibility but also underscore the importance of modern catalytic systems in pharmaceutical research.

The pharmacokinetic profile of this compound is another critical aspect that warrants detailed investigation. The presence of both lipophilic and moderately polar groups suggests that it may exhibit favorable solubility characteristics, which are essential for oral bioavailability. Additionally, metabolic stability studies are crucial to assess its degradation pathways in vivo. Understanding these processes can provide insights into potential side effects and optimize dosing regimens.

In conclusion, 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-one (CAS No. 2171959-18-3) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features, coupled with promising preclinical data, position it as a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.